Cas no 2137832-46-1 (3-{[4-(2-Methylpropyl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid)

• Product Name: 3-{[4-(2-Methylpropyl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid
• CAS No: 2137832-46-1
• MF: C₁₂H₂₀N₄O₂S
• MW: 284.377800941467
• CID: 6394741
• PubChem ID: 165457081
• Update Time: 2025-05-21

3-{[4-(2-Methylpropyl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137832-46-1
• EN300-712807
• 3-{[4-(2-methylpropyl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid
• 3-{[4-(2-Methylpropyl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid

• Inchi： 1S/C12H20N4O2S/c1-9(2)7-15-3-5-16(6-4-15)8-10-13-11(12(17)18)19-14-10/h9H,3-8H2,1-2H3,(H,17,18)
• InChI Key： XHIKWEDBHIDUHD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(CN2CCN(CC(C)C)CC2)=N1

Computed Properties

• Exact Mass: 284.13069707g/mol
• Monoisotopic Mass: 284.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 97.8Ų

Additional information on 3-{[4-(2-Methylpropyl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid

3-{[4-(2-Methylpropyl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid: A Comprehensive Overview

The compound 3-{[4-(2-Methylpropyl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid, identified by the CAS number 2137832-46-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiadiazole derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a piperazine ring substituted with a 2-methylpropyl group at the 4-position. This substitution pattern introduces steric hindrance and potentially enhances the molecule's stability. The piperazine ring is further connected via a methylene group to a thiadiazole moiety, which is a five-membered ring containing sulfur and nitrogen atoms. The thiadiazole ring is substituted with a carboxylic acid group at the 5-position, imparting acidic properties to the molecule. This combination of functional groups makes the compound highly versatile for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of thiadiazole derivatives as promising candidates in drug discovery. For instance, research has demonstrated that such compounds exhibit significant antitumor activity, particularly in targeting specific cancer cells through mechanisms such as apoptosis induction and inhibition of cell proliferation. Additionally, these molecules have shown potential in anti-inflammatory and antimicrobial applications, making them valuable leads for developing novel therapeutic agents.

The synthesis of 3-{[4-(2-Methylpropyl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the piperazine derivative. This is followed by coupling reactions to introduce the thiadiazole moiety and subsequent functionalization to install the carboxylic acid group. The synthesis pathway is designed to ensure high yields and purity, which are critical for downstream applications in pharmacological studies.

In terms of pharmacokinetics, this compound has shown favorable properties such as moderate solubility and bioavailability. These characteristics are essential for its potential use as an oral or parenteral drug delivery agent. Furthermore, preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses, which is a crucial factor for its consideration in preclinical trials.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the compound can interact with key protein targets involved in various disease pathways, such as kinases and proteases. These findings underscore its potential as a lead compound for developing targeted therapies.

In conclusion, 3-{[4-(2-Methylpropyl)piperazin-1-yl]methyl}-1,2,4-thiadiazole-5-carboxylic acid represents a promising molecule with extensive research opportunities in drug discovery and development. Its unique structure, coupled with favorable pharmacokinetic properties and diverse biological activities, positions it as a valuable asset in advancing therapeutic interventions across multiple disease areas.